molecular formula C19H19FN4O4 B2766130 3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione CAS No. 2034361-82-3

3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione

Cat. No. B2766130
CAS RN: 2034361-82-3
M. Wt: 386.383
InChI Key: FUKOQDIHHXPVMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H19FN4O4 and its molecular weight is 386.383. The purity is usually 95%.
BenchChem offers high-quality 3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Several studies have focused on synthesizing compounds related to 3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione for antimicrobial purposes. For instance, Prakash et al. (2010) synthesized a series of compounds exhibiting in vitro antibacterial and antifungal activity by targeting various strains such as Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, Escherichia coli, Aspergillus niger, and A. flavus (Prakash et al., 2010). Another study by Frolova et al. (2011) discovered a multicomponent reaction leading to novel heterocyclic compounds with notable antibacterial activities (Frolova et al., 2011).

Anticancer Activity

Research has also highlighted the potential anticancer activities of these compounds. For example, a novel fluoro-substituted benzo[b]pyran demonstrated anti-lung cancer activity in a study by Hammam et al. (2005), indicating the potential of related compounds in cancer treatment (Hammam et al., 2005). Additionally, Kumar and Sharma (2022) synthesized N-substituted indole derivatives showing significant anticancer activity against the MCF-7 human breast cancer cell line, underscoring the versatility of these compounds in medicinal chemistry (Kumar & Sharma, 2022).

Synthetic Applications

The synthesis and characterization of compounds related to 3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione have been explored for various applications, including the development of new synthetic methods and the preparation of polymers. For example, Badr et al. (1981) discussed the preparation of oxazolidines and thiazolidines from β-hydroxy- or β-mercapto-α-amino acid esters, demonstrating the utility of these compounds in generating novel chemical structures (Badr et al., 1981).

properties

IUPAC Name

3-[1-[2-[4-(4-fluorophenyl)pyrazol-1-yl]acetyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19FN4O4/c20-15-3-1-13(2-4-15)14-9-21-23(10-14)11-17(25)22-7-5-16(6-8-22)24-18(26)12-28-19(24)27/h1-4,9-10,16H,5-8,11-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUKOQDIHHXPVMV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N2C(=O)COC2=O)C(=O)CN3C=C(C=N3)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19FN4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.